Cas no 477886-85-4 (2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole)
![2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole structure](https://ossimg.kuujia.com/scimg/478000/477886-85-4x500.png)
477886-85-4 structure
Product Name:2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole
CAS No:477886-85-4
MF:C9H5F3N2O
MW:214.144012212753
MDL:MFCD01814630
CID:2647325
PubChem ID:3711888
Update Time:2025-07-26
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
- 2-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole
- CS-0191912
- SCHEMBL6408072
- DTXSID30395375
- 4-(trifluoromethyl)phenyl-1,3,4-oxadiazole
- 2P-027
- 1,3,4-Oxadiazole, 2-[4-(trifluoromethyl)phenyl]-
- SY389618
- E89600
- 477886-85-4
- AKOS015992433
- MFCD01814630
- 2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole
-
- MDL： MFCD01814630
- Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-3-1-6(2-4-7)8-14-13-5-15-8/h1-5H
- InChI Key： VIXOOTOYIUQAMC-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C2=NN=CO2)=CC=1)(F)F
Computed Properties
- Exact Mass: 214.03539727Da
- Monoisotopic Mass: 214.03539727Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.9Ų
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312890-5g |
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole |
477886-85-4 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB296925-1 g |
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole; . |
477886-85-4 | 1g |
€205.80 | 2023-04-26 | ||
| Key Organics Ltd | 2P-027-1MG |
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole |
477886-85-4 | >90% | 1mg |
£37.00 | 2023-07-11 | |
| Key Organics Ltd | 2P-027-5MG |
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole |
477886-85-4 | >90% | 5mg |
£46.00 | 2023-07-11 | |
| Key Organics Ltd | 2P-027-10MG |
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole |
477886-85-4 | >90% | 10mg |
£63.00 | 2023-07-11 | |
| Key Organics Ltd | 2P-027-50MG |
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole |
477886-85-4 | >90% | 50mg |
£102.00 | 2023-07-11 | |
| Key Organics Ltd | 2P-027-100MG |
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole |
477886-85-4 | >90% | 100MG |
£146.00 | 2023-07-11 | |
| abcr | AB296925-500mg |
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole; . |
477886-85-4 | 500mg |
€161.30 | 2023-09-08 | ||
| abcr | AB296925-1g |
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole; . |
477886-85-4 | 1g |
€198.60 | 2025-02-17 | ||
| abcr | AB296925-500 mg |
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole; . |
477886-85-4 | 500mg |
€161.30 | 2023-04-26 |
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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